Cas no 76508-37-7 (Saccharin N-(2-Acetic Acid Isopropyl Ester)(Piroxicam Impurity F))

• Product Name: Saccharin N-(2-Acetic Acid Isopropyl Ester)(Piroxicam Impurity F)
• CAS No: 76508-37-7
• MF: C₁₂H₁₃NO₅S
• MW: 283.300322294235
• CID: 826744
• Update Time: 2025-07-01

Saccharin N-(2-Acetic Acid Isopropyl Ester)(Piroxicam Impurity F) Chemical and Physical Properties

Names and Identifiers

• Saccharin N-(2-Acetic Acid Isopropyl Ester) (Piroxicam Impurity F)
• propan-2-yl 2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetate
• Saccharin N-(2-Acetic Acid Isopropyl Ester) (Piroxicam Impurity F)
• Piroxicam Impurity F
• UNII-TD39BF075K
• 3-Oxo-1,2-benzisothiazole-2(3H)-acetic acid 1-methylethyl ester 1,1-dioxide
• 1-Methylethyl (1,1-Dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetate
• Saccharin N-(2-Acetic Acid Isopropyl Ester)(Piroxicam Impurity F)

• Inchi： 1S/C12H13NO5S/c1-8(2)18-11(14)7-13-12(15)9-5-3-4-6-10(9)19(13,16)17/h3-6,8H,7H2,1-2H3
• InChI Key： FULJHFVTOIYTGS-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(N1CC(=O)OC(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 283.05100

Experimental Properties

• Density: 1.391±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 119-121 ºC (isopropanol )
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),
• PSA: 89.13000
• LogP: 1.80140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Saccharin N-(2-Acetic Acid Isopropyl Ester)(Piroxicam Impurity F)

Saccharin N-(2-Acetic Acid Isopropyl Ester) (Piroxicam Impurity F): A Comprehensive Overview

The compound with CAS No 76508-37-7, commonly referred to as Saccharin N-(2-Acetic Acid Isopropyl Ester) or Piroxicam Impurity F, is a significant entity in the field of organic chemistry and pharmaceuticals. This compound has garnered attention due to its role as an impurity in the synthesis of piroxicam, a well-known non-steroidal anti-inflammatory drug (NSAID). The CAS No 76508-37-7 designation uniquely identifies this compound in chemical databases, facilitating its identification and reference in scientific literature.

Recent studies have highlighted the importance of understanding the synthesis, characterization, and potential applications of Saccharin N-(2-Acetic Acid Isopropyl Ester). Researchers have employed advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry to elucidate its molecular structure and confirm its identity. These findings underscore the compound's structural stability and reactivity under various chemical conditions.

The synthesis of Piroxicam Impurity F involves a multi-step process that includes esterification reactions and purification techniques to isolate the compound from reaction mixtures. The optimization of these processes has been a focal point for chemists aiming to enhance yield and purity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

In terms of applications, while Saccharin N-(2-Acetic Acid Isopropyl Ester) is primarily recognized as an impurity in piroxicam production, it has shown potential in other areas of organic chemistry. For instance, its ester functionality makes it a candidate for use in polymer synthesis or as a precursor in the development of bioactive molecules. Exploratory research is currently underway to assess its suitability in these emerging applications.

The physical properties of this compound, including its melting point, boiling point, and solubility characteristics, have been extensively studied. These properties are critical for determining its behavior under various storage and processing conditions. Recent studies have also investigated its thermal stability, which is essential for ensuring safe handling and storage practices.

From an environmental perspective, understanding the degradation pathways of Piroxicam Impurity F is crucial for assessing its potential impact on ecosystems. Research indicates that under specific environmental conditions, the compound undergoes biodegradation, reducing its persistence in natural systems. This information is vital for regulatory bodies and industries involved in chemical production to implement sustainable practices.

In conclusion, the compound with CAS No 76508-37-7, or Saccharin N-(2-Acetic Acid Isopropyl Ester), continues to be a subject of interest in both academic and industrial settings. Its role as an impurity in piroxicam synthesis highlights the importance of rigorous quality control measures in pharmaceutical manufacturing. As research progresses, new insights into its properties and applications are expected to emerge, further enhancing our understanding of this intriguing chemical entity.